Cas no 649767-16-8 (Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate)

• Product Name: Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• CAS No: 649767-16-8
• MF: C₂₈H₃₄N₄O₇S
• MW: 570.657166004181
• CID: 826430
• PubChem ID: 46780167
• Update Time: 2025-10-22

Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Nα-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• benzyl (2S)-5-(diaminomethylideneamino)-2-(phenylmethoxycarbonylamino)pentanoate,4-methylbenzenesulfonic acid
• NA-CARBOBENZYLOXY-L-ARGININE BENZYL ESTER P-TOLUENESULFONATE
• A-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• Nalpha-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• 4-Methylbenzene-1-sulfonic acid--benzyl N~2~-[(benzyloxy)carbonyl]-N~5~-(diaminomethylidene)-L-ornithinate (1/1)
• DB-244265
• N alpha -Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• AKOS030242596
• G84436
• N?-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate
• Nalpha-Z-L-arginine benzyl ester p-toluenesulfonate
• DTXSID60675551
• (S)-Benzyl 2-(((benzyloxy)carbonyl)amino)-5-guanidinopentanoate 4-methylbenzenesulfonate
• benzyl (2S)-5-(diaminomethylideneamino)-2-(phenylmethoxycarbonylamino)pentanoate;4-methylbenzenesulfonic acid
• 649767-16-8
• N2-[(Phenylmethoxy)carbonyl]-L-arginine Phenylmethyl Ester mono(4-Methylbenzenesulfonate)
• Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate

• Inchi： 1S/C21H26N4O4.C7H8O3S/c22-20(23)24-13-7-12-18(19(26)28-14-16-8-3-1-4-9-16)25-21(27)29-15-17-10-5-2-6-11-17;1-6-2-4-7(5-3-6)11(8,9)10/h1-6,8-11,18H,7,12-15H2,(H,25,27)(H4,22,23,24);2-5H,1H3,(H,8,9,10)/t18-;/m0./s1
• InChI Key： WVOKVKQFDWUGRX-FERBBOLQSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CCC/N=C(\N)/N)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 570.21500
• Monoisotopic Mass: 570.21482061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 731
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Melting Point: 108-111°C
• Solubility: DMSO, Methanol
• PSA: 192.77000
• LogP: 6.00590

Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate

Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate: A Comprehensive Overview

Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate, also known by its CAS number 649767-16-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of L-arginine, a naturally occurring amino acid, and has been extensively studied for its potential applications in drug development and biochemical research. The structure of this compound includes a carbobenzyloxy group, a benzyl ester moiety, and a p-toluenesulfonate group, each contributing to its unique chemical properties.

The synthesis of Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate involves a series of well-defined chemical reactions. The starting material is L-arginine, which undergoes protection of its amino group using the carbobenzyloxy (Cbz) group. This step is crucial as it stabilizes the amino group during subsequent reactions. The benzyl esterification step follows, where the carboxylic acid group of L-arginine is converted into a benzyl ester. Finally, the introduction of the p-toluenesulfonate (pTs) group occurs, which serves as a leaving group in subsequent reactions. This multi-step synthesis process ensures the formation of a stable and functional compound suitable for various applications.

Recent studies have highlighted the potential of Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate in drug delivery systems. Researchers have explored its ability to act as a prodrug precursor, where the compound can be cleaved under specific physiological conditions to release active pharmaceutical ingredients. This property makes it an attractive candidate for targeted drug delivery, particularly in cancer therapy where controlled release of anti-cancer agents is crucial.

In addition to its role in drug delivery, this compound has shown promise in peptide synthesis. The presence of the p-toluenesulfonate group facilitates efficient coupling reactions with other amino acids or peptide chains. This has led to its use in solid-phase peptide synthesis (SPPS), where it serves as an intermediate for constructing complex peptide structures. Recent advancements in SPPS techniques have further enhanced the efficiency and scalability of using this compound in peptide synthesis.

The structural features of Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate also make it an ideal substrate for studying enzymatic reactions. Its bulky protecting groups provide insights into enzyme specificity and catalytic mechanisms. For instance, studies have utilized this compound to investigate the activity and selectivity of various peptidases and proteases, contributing to our understanding of enzyme function at the molecular level.

The application of Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate extends beyond traditional chemical research into bioinformatics and computational chemistry. Researchers have employed molecular modeling techniques to predict its interaction with biological targets, such as receptors and enzymes. These computational studies provide valuable insights into its potential therapeutic applications and guide experimental designs for further investigation.

In conclusion, Na-Carbobenzyloxy-L-arginine Benzyl Ester p-Toluenesulfonate, with its unique structural features and versatile functional groups, continues to be a focal point in chemical and pharmaceutical research. Its role in drug delivery systems, peptide synthesis, enzymatic studies, and computational modeling underscores its significance in advancing biomedical sciences. As research progresses, this compound is expected to unlock new possibilities for developing innovative therapeutic agents and diagnostic tools.